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Compound of Interest

Compound Name: 4-Iodobiphenyl

Cat. No.: B074954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Iodobiphenyl, a key intermediate in the synthesis of biphenyl liquid crystal materials and a

compound of interest in pharmaceutical research.[1][2] This document outlines its key physical

constants, details the experimental protocols for their determination, and presents a logical

workflow for these procedures.

Physicochemical Data of 4-Iodobiphenyl
The melting and boiling points are critical physical properties that indicate the purity and

thermal stability of a compound.[3] The data for 4-Iodobiphenyl are summarized below.
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Property Value References

Melting Point 110-114 °C [4][5][6][7]

108.0-118.0 °C [8][9]

114 °C [10]

112 °C [11]

110.0-114.0 °C

Boiling Point 320 °C (lit.) [4][7][10]

322.7 °C at 760 mmHg [3]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment.[12][13] The following sections detail the standard methodologies for these

measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase.[12] For a pure crystalline solid, this transition occurs over a narrow temperature range.

[12] The presence of impurities typically lowers and broadens the melting point range.[12][13]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for powdering the sample)

Procedure:
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Sample Preparation: A small amount of the solid 4-Iodobiphenyl is finely powdered.[14] The

open end of a capillary tube is pushed into the powder and gently tapped on a hard surface

to pack the solid into the sealed end.[13][14] The sample height in the capillary tube should

be approximately 1-2 mm.[15]

Apparatus Setup (Thiele Tube Method):

The capillary tube is attached to a thermometer, ensuring the sample is aligned with the

thermometer bulb.[15]

The thermometer and attached capillary are immersed in a heating bath (e.g., mineral oil)

within a Thiele tube.[12]

Measurement:

The heating bath is heated gently and slowly, at a rate of approximately 1-2°C per minute

near the expected melting point.[12]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has melted into a clear liquid is recorded as the

end of the melting range.[12]

Purity Assessment: A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure

compound.[12] A broad melting range suggests the presence of impurities.[12]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[16][17]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)
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Thermometer

Heating bath (e.g., liquid paraffin in a beaker or Thiele tube)

Stand and clamp

Procedure:

Sample Preparation: A small amount of liquid 4-Iodobiphenyl is placed in a small test tube.

[17] A capillary tube, sealed at one end, is placed inverted into the test tube with the open

end submerged in the liquid.[17]

Apparatus Setup:

The test tube is attached to a thermometer with the bulb of the thermometer adjacent to

the test tube.[17]

This assembly is then clamped and immersed in a heating bath.[17]

Measurement:

The heating bath is heated gently.[17] As the temperature rises, a stream of bubbles will

emerge from the open end of the inverted capillary tube.[17]

The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.[17]

Visualized Workflow
The following diagram illustrates the general workflow for the experimental determination of the

melting point of 4-Iodobiphenyl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b074954?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b074954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Melting Point Determination of 4-Iodobiphenyl

Sample Preparation

Measurement

Data Analysis

Start: Obtain 4-Iodobiphenyl Sample

Powder the Sample

Pack into Capillary Tube

Set up Melting Point Apparatus

Heat Slowly (1-2°C/min)

Observe Start of Melting

Observe Completion of Melting

Record Melting Range

Analyze Purity based on Range

End: Report Melting Point

Click to download full resolution via product page

Caption: Experimental workflow for determining the melting point of 4-Iodobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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